Cas no 132535-86-5 (Pentanoic acid, 2-(trifluoromethyl)-, (-)-)

Pentanoic acid, 2-(trifluoromethyl)-, (-)- structure
132535-86-5 structure
Product Name:Pentanoic acid, 2-(trifluoromethyl)-, (-)-
CAS No:132535-86-5
MF:C6H9F3O2
MW:170.129672765732
CID:3708541
PubChem ID:20539748
Update Time:2025-04-22

Pentanoic acid, 2-(trifluoromethyl)-, (-)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-(trifluoromethyl)-, (-)-
    • SCHEMBL826185
    • XQQYATDPOXGADN-UHFFFAOYSA-N
    • 995-265-0
    • 2-(trifluoromethyl)pentanoic acid
    • 132535-86-5
    • Inchi: 1S/C6H9F3O2/c1-2-3-4(5(10)11)6(7,8)9/h4H,2-3H2,1H3,(H,10,11)
    • InChI Key: XQQYATDPOXGADN-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)O)CCC)(F)F

Computed Properties

  • Exact Mass: 170.05546401Da
  • Monoisotopic Mass: 170.05546401Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų
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